![molecular formula C18H18F2N2O4S B7697235 N-(2,6-difluorophenyl)-2-(4-(pyrrolidin-1-ylsulfonyl)phenoxy)acetamide](/img/structure/B7697235.png)
N-(2,6-difluorophenyl)-2-(4-(pyrrolidin-1-ylsulfonyl)phenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,6-difluorophenyl)-2-(4-(pyrrolidin-1-ylsulfonyl)phenoxy)acetamide, also known as DFP-10825, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have a variety of applications in the fields of biochemistry and physiology, and its mechanism of action has been the subject of extensive research.
Mechanism of Action
N-(2,6-difluorophenyl)-2-(4-(pyrrolidin-1-ylsulfonyl)phenoxy)acetamide acts as a competitive inhibitor of the TRPV1 ion channel, binding to a specific site on the channel and preventing the influx of calcium ions into the cell. This inhibition leads to a reduction in the perception of pain and temperature sensation.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including a reduction in the release of inflammatory mediators and a decrease in the activation of nociceptors. This compound has also been shown to have a neuroprotective effect in certain models of neurodegenerative disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,6-difluorophenyl)-2-(4-(pyrrolidin-1-ylsulfonyl)phenoxy)acetamide in lab experiments is its potency as a TRPV1 inhibitor, which allows for the study of the role of this ion channel in cellular physiology. However, one limitation of this compound is its potential for off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research on N-(2,6-difluorophenyl)-2-(4-(pyrrolidin-1-ylsulfonyl)phenoxy)acetamide, including the development of more selective TRPV1 inhibitors and the exploration of the compound's potential for use in the treatment of pain and neurodegenerative diseases. Additionally, further studies are needed to fully elucidate the biochemical and physiological effects of this compound and to better understand its mechanism of action.
Synthesis Methods
The synthesis of N-(2,6-difluorophenyl)-2-(4-(pyrrolidin-1-ylsulfonyl)phenoxy)acetamide involves several steps, including the reaction of 2,6-difluoroaniline with 4-(pyrrolidin-1-ylsulfonyl)phenol in the presence of a base, followed by the addition of chloroacetyl chloride. The resulting product is then treated with sodium hydroxide to yield the final compound.
Scientific Research Applications
N-(2,6-difluorophenyl)-2-(4-(pyrrolidin-1-ylsulfonyl)phenoxy)acetamide has been studied for its potential use in a variety of scientific research applications, including the study of ion channels and their role in cellular physiology. This compound has been found to be a potent inhibitor of the TRPV1 ion channel, which is involved in the perception of pain and temperature sensation.
properties
IUPAC Name |
N-(2,6-difluorophenyl)-2-(4-pyrrolidin-1-ylsulfonylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F2N2O4S/c19-15-4-3-5-16(20)18(15)21-17(23)12-26-13-6-8-14(9-7-13)27(24,25)22-10-1-2-11-22/h3-9H,1-2,10-12H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKORTHHRSBYJLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)OCC(=O)NC3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F2N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.